Cas no 20333-53-3 (Benzo[b]quinolizin-5-ium-9-sulfonate)

Benzo[b]quinolizin-5-ium-9-sulfonate structure
20333-53-3 structure
Product Name:Benzo[b]quinolizin-5-ium-9-sulfonate
CAS No:20333-53-3
MF:C13H9NO3S
MW:259.280462026596
CID:1396727
PubChem ID:3944596
Update Time:2025-04-20

Benzo[b]quinolizin-5-ium-9-sulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]quinolizin-5-ium-9-sulfonate
    • NSC77821
    • 9-Sulfo-acridiziniumhydroxid-betain
    • AC1N0WBX
    • pyrido[1,2-b]isoquinolinium-9-sulfonate
    • 9-Sulfo-acridizinium-betain
    • 9-Sulfo-acridiziniumhydroxid-betain;9-Sulfo-acridizinium-betain;
    • 20333-53-3
    • NSC-77821
    • DTXSID90398140
    • Inchi: 1S/C13H9NO3S/c15-18(16,17)13-5-4-10-9-14-6-2-1-3-12(14)7-11(10)8-13/h1-9H
    • InChI Key: SJDDXUUWFVBDRV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C[N+]3C=CC=CC=3C=C2C=1)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 259.03000
  • Monoisotopic Mass: 259.030314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • XLogP3: 2.7

Experimental Properties

  • PSA: 69.68000
  • LogP: 2.56340
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